Investigation of cobalt(iii)-triazole systems as prototypes for hypoxia-activated drug delivery†

Dalton Transactions Pub Date: 2016-07-29 DOI: 10.1039/C6DT02456D

Abstract

Three novel cobalt(III)-triazole complexes with structural and redox properties suitable for hypoxia-activated drug delivery were obtained. A major influence of the ancillary ligands (TPA, py2en, py2enMe2) on the electronic properties and reactivity of their complexes was observed. An [O2]-dependent reduction to cobalt(II) by ascorbic acid provided evidence of hypoxic selectivity.

Graphical abstract: Investigation of cobalt(iii)-triazole systems as prototypes for hypoxia-activated drug delivery
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